Cas no 503432-13-1 (methyl 4-(4-fluorophenyl)-2-(2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate)

• Product Name: methyl 4-(4-fluorophenyl)-2-(2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate
• CAS No: 503432-13-1
• MF: C₂₀H₁₅FN₄O₃S₂
• MW: 442.486504793167
• CID: 5418406
• PubChem ID: 44117836
• Update Time: 2023-11-21

methyl 4-(4-fluorophenyl)-2-(2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• F3394-1309
• AKOS024483192
• 503432-13-1
• methyl 2-(2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)acetamido)-4-(4-fluorophenyl)thiophene-3-carboxylate
• methyl 4-(4-fluorophenyl)-2-(2-{[1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate
• methyl 4-(4-fluorophenyl)-2-[[2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetyl]amino]thiophene-3-carboxylate
• Methyl 4-(4-fluorophenyl)-2-[[2-(1,2,4-triazolo[4,3-a]pyridin-3-ylthio)acetyl]amino]-3-thiophenecarboxylate

• Inchi： 1S/C20H15FN4O3S2/c1-28-19(27)17-14(12-5-7-13(21)8-6-12)10-29-18(17)22-16(26)11-30-20-24-23-15-4-2-3-9-25(15)20/h2-10H,11H2,1H3,(H,22,26)
• InChI Key： BQYJMDWUSMNLQE-UHFFFAOYSA-N
• SMILES： C1(NC(CSC2N3C(=NN=2)C=CC=C3)=O)SC=C(C2=CC=C(F)C=C2)C=1C(OC)=O

Computed Properties

• Exact Mass: 442.05696086g/mol
• Monoisotopic Mass: 442.05696086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.98±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines